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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435 Get Quote

For researchers, scientists, and drug development professionals at the forefront of cellular

imaging, the choice of a fluorescent probe is a critical determinant for achieving high-quality,

super-resolved images. This guide provides a comprehensive comparison of DiSulfo-Cy5
alkyne's performance in super-resolution microscopy, particularly in stochastic optical

reconstruction microscopy (STORM), against other commonly used alkyne-functionalized

fluorophores. By presenting objective experimental data and detailed protocols, this guide aims

to facilitate an informed decision for your specific research needs.

Quantitative Performance Comparison
The selection of a fluorophore for super-resolution microscopy hinges on key photophysical

properties that directly impact image quality. These include a high molar extinction coefficient

for efficient light absorption, a high quantum yield for bright signal emission, and robust

photostability to withstand the intense laser illumination required for single-molecule

localization. The following table summarizes the key photophysical and performance

characteristics of DiSulfo-Cy5 alkyne and its main competitors.
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Property
DiSulfo-Cy5
Alkyne

Alexa Fluor
647 Alkyne

CF™ 647
Alkyne

AZDye 647
Alkyne

Excitation

Maximum (nm)
~646[1] ~650[2][3][4] ~650 ~647[5]

Emission

Maximum (nm)
~662[1] ~665[2][3][4] ~665 ~663[5]

Molar Extinction

Coefficient

(M⁻¹cm⁻¹)

~271,000[1]
~239,000 -

270,000
~240,000[6] ~255,000[5]

Quantum Yield ~0.28[1] ~0.33 Good[6] ~0.21[5]

Photon Yield per

switching event

(in STORM)

Good Excellent[7] Good Good

Photostability Good[1] High[2] High[2] High

Blinking Cycles

(in STORM)
Good High Good Good

Localization

Precision (nm)
Good ~10[8] Good Good

Water Solubility High[1] High High High

Note: The performance of fluorescent dyes in STORM is highly dependent on the imaging

buffer composition and experimental conditions. The values presented here are for

comparative purposes and may vary between different studies and experimental setups.

Signaling Pathways and Experimental Workflows
A typical workflow for labeling intracellular targets with DiSulfo-Cy5 alkyne for super-resolution

microscopy involves the introduction of an azide chemical reporter into the biomolecule of

interest, followed by a copper-catalyzed click reaction with the alkyne-functionalized dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Researcher's Guide to DiSulfo-Cy5 Alkyne in Super-
Resolution Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597435#disulfo-cy5-alkyne-performance-in-super-
resolution-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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